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Compound of Interest

Compound Name: Cadion

Cat. No.: B1417142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Cadion
powder, a diazoamino compound also known as 1-(4-Nitrophenyl)-3-(4-
phenylazophenyl)triazene. The following sections detail the substance's properties, associated
hazards, handling procedures, and emergency protocols, adhering to stringent data
presentation and visualization requirements for a scientific audience.

Substance Identification and Properties

Cadion is an organic compound used in laboratory settings. A clear understanding of its
physical and chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties of Cadion Powder
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Property Value Reference(s)
) 1-(4-Nitrophenyl)-3-(4- )
Chemical Name _ Echemi.com
phenylazophenyl)triazene
Cadion, 4- )
Synonyms o ) Echemi.com
Nitrodiazoaminoazobenzene
CAS Number 5392-67-6 Chemos GmbH&Co0.KG
Molecular Formula C18H14N602 Echemi.com
. Suvchem Laboratory
Molecular Weight 346.34 g/mol )
Chemicals
Deep brown to ochre ) )
Appearance Loba Chemie, ChemicalBook
amorphous powder
] ] Chemos GmbH&Co.KG,
Melting Point 189 - 197 °C (decomposes) ]
ChemicalBook
Solubility Insoluble in water Chemos GmbH&Co0.KG
Density 1.3 g/cm3 Echemi.com

Hazard Identification and Classification

Cadion powder is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and skin sensitization.

Table 2: GHS Hazard Classification for Cadion Powder
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Hazard Hazard Signal . Reference(s
Category Pictogram
Class Statement Word
Chemos
o H302:
Acute Toxicity ) ) GmbH&Co.K
4 Harmful if Warning
(Oral) G,
swallowed )
Echemi.com
H317: May Chemos
Skin cause an ] GmbH&Co.K
o 1 o Warning
Sensitization allergic skin G,
reaction Echemi.com

Health Effects

 Ingestion: Harmful if swallowed, may cause systemic effects.[1][2]
» Skin Contact: May cause an allergic skin reaction upon repeated or prolonged contact.[1][2]
o Eye Contact: May cause mild eye irritation.

 Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation.

Toxicological Data

The following table summarizes the available quantitative toxicological data for Cadion powder.

Table 3: Acute Toxicity Data for Cadion Powder

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jpcb.0c08259
https://pmc.ncbi.nlm.nih.gov/articles/PMC7059911/
https://pubs.acs.org/doi/10.1021/acs.jpcb.0c08259
https://pmc.ncbi.nlm.nih.gov/articles/PMC7059911/
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Route of .
Species Test Value Reference(s)
Exposure
Otto Chemie Pvt
Ltd, CADION
1500 - 1600
Oral Rat LD50 CAS No 5392-
mg/kg
67-6 - Safety
Data Sheet
, Otto Chemie Pvt
Dermal Rabbit LD50 2000 mg/kg

Ltd

Experimental Protocols

The hazard classifications of Cadion powder are determined through standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity Testing (Based on OECD Guideline
420: Fixed Dose Procedure)

This method is designed to assess the acute toxic effects of a substance when administered
orally at a fixed dose.

e Principle: The test involves a stepwise procedure where the substance is administered to
animals of a single sex (typically female rats) at one of the fixed dose levels (5, 50, 300,
2000, or 5000 mg/kg). The initial dose is selected based on a sighting study to be a dose
expected to produce some signs of toxicity without causing mortality.

» Animal Model: Young, healthy, nulliparous, and non-pregnant female rats are used. The
animals are fasted prior to dosing.

e Procedure:
o Asingle animal is initially dosed.

o If the animal survives, four additional animals are dosed sequentially at the same level.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1417142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1417142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o If the initial animal dies, the next lower fixed dose level is used for a new group of animals.

o Animals are observed for a period of at least 14 days for signs of toxicity, including
changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and
central nervous systems, and somatomotor activity and behavior pattern.

o Data Analysis: The test allows for the classification of the substance into a GHS category
based on the observed toxicity and mortality at the fixed dose levels.

Skin Sensitization Testing (Based on OECD Guideline
406: Skin Sensitisation - Guinea Pig Maximization Test)

This protocol is used to determine the potential of a substance to induce a delayed-type
hypersensitivity reaction (skin sensitization).

e Principle: The test consists of two phases: an induction phase and a challenge phase. In the
induction phase, the test substance is administered to the guinea pig to induce an immune
response. In the challenge phase, the animal is exposed to a lower concentration of the
substance to determine if a sensitized reaction occurs.

¢ Animal Model: Young, healthy adult albino guinea pigs are used.
e Procedure:
o Induction Phase:

» Intradermal injections of the test substance (with and without adjuvant) are administered
into the shoulder region.

= One week later, a topical application of the test substance is applied to the same area.
o Challenge Phase:

» Two weeks after the induction phase, a non-irritating concentration of the test substance
is applied topically to a naive site on the animal's flank.

» The challenge sites are observed for erythema and edema at 24 and 48 hours after
patch removal.
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o Data Analysis: The incidence and severity of the skin reactions in the test group are
compared to a control group to determine the sensitizing potential of the substance.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of Cadion powder.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
 Skin Protection:

o Wear impervious protective gloves (e.qg., nitrile rubber).

o Wear a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If dust generation is likely and ventilation is inadequate, use a
NIOSH-approved particulate respirator (e.g., N95).

Safe Handling Practices

» Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage Conditions
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o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.
o Store away from incompatible materials such as acids and oxidizing agents.

Reactivity and Stability

Understanding the reactivity of Cadion powder is essential to prevent hazardous reactions.

Chemical Stability: Stable under recommended storage conditions.[2]
e Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[2]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides
(CO, CO2) and nitrogen oxides (NOXx).[2]

e Hazardous Reactions: No known hazardous reactions under normal conditions.[1] However,
diazoamino compounds can be unstable and may decompose upon heating or exposure to
strong acids.

Exposure Controls

As of the date of this document, no specific Occupational Exposure Limits (OELS), such as
Permissible Exposure Limits (PEL) or Time-Weighted Averages (TWA), have been established
for Cadion powder. In the absence of specific limits, it is prudent to handle Cadion powder as
a potent chemical agent, particularly due to its sensitizing properties. Engineering controls,
such as the use of a chemical fume hood, should be the primary means of controlling
exposure. For azo dyes, which share structural similarities, regulations in some jurisdictions
limit the presence of certain hazardous aromatic amines in consumer products to below 30
mg/kg.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.
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» Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If
skin irritation or a rash occurs, get medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.

Accidental Release and Disposal
Accidental Release

o Evacuate personnel from the area.
o Ensure adequate ventilation.

o Wear appropriate PPE.

e Avoid generating dust.

o Carefully sweep or scoop up the spilled material and place it in a suitable, closed container
for disposal.

o Clean the spill area thoroughly.

Disposal

Dispose of Cadion powder and its containers in accordance with local, regional, and national
regulations. It may be necessary to treat it as hazardous waste.

Visualizations
Hazard and Response Workflow
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Primary Hazards:
- Harmful if Swallowed (H302)
- Skin Sensitizer (H317)
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Caption: Workflow for identifying Cadion powder hazards and corresponding first-aid
responses.

Chemical Reactivity and Decomposition Pathway
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Caption: Reactivity profile of Cadion powder, highlighting incompatibilities and decomposition
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Cadion Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1417142#safety-and-handling-of-cadion-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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